Cas no 2308479-83-4 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid
• CAS No: 2308479-83-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6453059
• PubChem ID: 165586560
• Update Time: 2025-05-21

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid
• 2308479-83-4
• EN300-1576477

• Inchi： 1S/C25H30N2O6/c1-4-16(13-22(28)29)26-24(30)23(15(2)32-3)27-25(31)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21,23H,4,13-14H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/t15?,16-,23?/m1/s1
• InChI Key： WAVXXSOEJQZIRL-IOXSGPKDSA-N
• SMILES： O(C(NC(C(N[C@@H](CC(=O)O)CC)=O)C(C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid

Chemical Compound CAS No. 2308479-83-4: (3R)-3-(2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}-3-methoxybutanamido)pentanoic Acid

The compound with CAS No. 2308479-83-4, named (3R)-3-(2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-3-methoxybutanamido)pentanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and biotechnology. This compound belongs to the class of amino acids modified with protective groups, specifically featuring a fluorenylmethoxycarbonyl (Fmoc) group, which is widely used in peptide synthesis and other chemical processes.

The structure of this compound is notable for its stereochemistry, particularly the (R)-configuration at the third carbon of the pentanoic acid backbone. This stereochemistry plays a crucial role in determining the compound's biological activity and its interactions with other molecules. The presence of the Fmoc group at the amino terminus ensures that the compound remains stable under various reaction conditions, making it ideal for use in peptide synthesis and other applications where controlled deprotection is required.

Recent studies have highlighted the importance of such compounds in drug discovery and development. For instance, researchers have explored the use of Fmoc-protected amino acids in constructing bioactive peptides with specific therapeutic properties. These peptides have shown promise in targeting various disease states, including cancer, neurodegenerative disorders, and infectious diseases. The Fmoc group not only serves as a protective moiety but also enhances the solubility and stability of the compound during synthesis, which are critical factors in large-scale production.

In addition to its role in peptide synthesis, this compound has been investigated for its potential as a building block in the construction of more complex molecules. Its unique structure allows for modular assembly of larger biomolecules, enabling researchers to design and synthesize compounds with tailored functionalities. This approach has been particularly useful in the development of vaccines, where precise control over antigen structure is essential for eliciting strong immune responses.

The methoxybutanamido group present in this compound adds another layer of functionality by introducing a hydroxyl-containing side chain. This feature can influence the compound's bioavailability and pharmacokinetics, making it an attractive candidate for drug delivery systems. Recent advancements in nanotechnology have enabled the incorporation of such molecules into nanoparticles, enhancing their ability to target specific tissues or cells while minimizing systemic toxicity.

From a synthetic perspective, the preparation of this compound involves a series of carefully controlled reactions. The introduction of the Fmoc group typically occurs via nucleophilic acyl substitution, followed by stereochemical resolution to achieve the desired R configuration at the chiral center. The methoxy substitution is introduced through alkylation or other suitable methods, ensuring high purity and stereoselectivity.

Looking ahead, ongoing research aims to further optimize this compound's properties for specific applications. For example, chemists are exploring methods to enhance its stability under physiological conditions while maintaining its reactivity during synthesis. Additionally, efforts are being made to develop scalable manufacturing processes that can meet the increasing demand for such compounds in both academic and industrial settings.

In conclusion, CAS No. 2308479-83-4 represents a significant advancement in organic chemistry and molecular biology. Its unique structure, combined with cutting-edge synthetic techniques and innovative applications, positions it as a valuable tool in drug discovery and development. As research continues to uncover new possibilities for this compound, its impact on healthcare and biotechnology is expected to grow substantially.